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Compound of Interest

Compound Name: Albac

Cat. No.: B3428439 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions regarding Albac® premix uniformity in animal feed. The information is tailored for

researchers, scientists, and drug development professionals to address specific issues that

may be encountered during experimental trials and feed preparation.

Troubleshooting Guide
This guide addresses common issues related to achieving a uniform mix of Albac® in animal

feed.
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Issue ID Question Potential Causes
Recommended

Solutions

AU-001

Why are the results

from my feed analysis

showing inconsistent

levels of bacitracin?

1. Inadequate Mixing

Time: The mixer may

not have been run

long enough to

achieve a

homogenous blend.[1]

[2]2. Improper Mixing

Order: Adding micro-

ingredients at the

wrong stage can lead

to poor distribution.

[1]3. Mixer Overfilling

or Underfilling:

Incorrect mixer

volume can create

dead spots and hinder

particle movement.

[3]4. Segregation After

Mixing: Differences in

particle size, shape,

and density between

the Albac® premix

and other feed

components can

cause separation

during transport or

handling.[4]

1. Optimize Mixing

Time: Conduct a mixer

performance test to

determine the optimal

mixing time for your

specific mixer and

feed formulation.2.

Follow a Standardized

Mixing Procedure:

Add Albac® as part of

an intermediate

premix. Generally, add

micro-ingredients after

the bulk of the macro-

ingredients are in the

mixer.3. Adhere to

Mixer's Rated

Capacity: Ensure the

mixer is filled to its

recommended

working volume.4.

Minimize Post-Mix

Handling: Reduce the

number of transfer

points and the

distance the feed

travels after mixing.

Consider using a flow

agent if segregation is

a persistent issue.

AU-002 My feed samples

show a high

coefficient of variation

(CV) for bacitracin

A high CV indicates

poor uniformity. While

specific limits may

vary, a generally

1. Review Mixing

Protocol:

Systematically

evaluate each step of
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content. What is an

acceptable CV?

accepted target for

medicated feed is a

CV of 10% or less.[1]

[2]

your mixing process,

from ingredient

weighing to sample

collection.2. Conduct

a Mixer Evaluation:

Perform a mixer

uniformity test using a

tracer (such as salt) to

assess the

performance of your

equipment.3. Verify

Analytical Method:

Ensure the analytical

method used to

quantify bacitracin is

validated for your feed

matrix.

AU-003

Could the physical

properties of Albac®

itself be contributing to

mixing issues?

Albac® is a granular

premix that has

undergone a

"Chilsonation" process

to improve its physical

characteristics.[5] This

process of dry

granulation is

designed to enhance

flowability and reduce

dust, which generally

aids in uniform mixing.

[6][7][8] However, if

the particle size of the

Albac® granules is

significantly different

from the other feed

components,

segregation can still

occur.

1. Particle Size

Analysis: If possible,

conduct a particle size

analysis of your

Albac® premix and

the other major feed

ingredients to identify

any significant

disparities.2. Use of a

Suitable Carrier:

Ensure the carrier

used in your

intermediate premix

has a similar particle

size to the final feed to

facilitate even

distribution.[9]
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AU-004

Are there any known

interactions between

Albac® and other feed

ingredients that could

affect uniformity?

While Albac® is

generally stable,

certain feed

ingredients with high

moisture content or

unusual surface

properties could

potentially lead to

clumping or

electrostatic charges,

hindering uniform

distribution.

1. Moisture Control:

Ensure all feed

ingredients are stored

in a dry environment

to prevent clumping.2.

Consider a Surfactant:

In cases of significant

electrostatic charging,

a food-grade

surfactant may be

considered to improve

particle flow.

Frequently Asked Questions (FAQs)
Q1: What is Albac® and what are its key physical properties relevant to feed mixing?

Albac® is a feed additive premix containing zinc bacitracin. It is described as a granular

premix, which is a result of a patented "Chilsonation" process.[5] This process is a form of dry

granulation or agglomeration that binds fine particles together to create larger, more uniform

granules.[6][7][8] The primary benefits of this process for feed manufacturing are:

Improved Flowability: The granular nature allows the premix to flow more freely, reducing the

risk of clumping and bridging in feed manufacturing equipment.[5]

Reduced Dust: The agglomeration process minimizes the presence of fine particles, leading

to less dust during handling and mixing.[5] This not only improves safety but also ensures

the active ingredient is not lost as airborne dust.

Enhanced Stability: The granular form can help protect the bacitracin from environmental

factors.[5]

Q2: What is the recommended mixing procedure for Albac®?

The manufacturer of Albac® recommends preparing an intermediate premix to ensure its

proper distribution in the final feed.[7] This involves mixing Albac® with a carrier, such as

ground corn or soybean meal, before adding it to the main batch of feed.[7]
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Q3: How can I verify the uniformity of Albac® in my experimental feed?

To verify the uniformity, you need to collect multiple samples from a single batch of feed and

analyze them for bacitracin content. A common method is to take at least 10 samples from

different locations within the mixer or from different points in the feed distribution system. The

results are then used to calculate the mean concentration and the coefficient of variation (CV).

Q4: What analytical methods are suitable for determining the concentration of bacitracin in

animal feed?

Several analytical methods can be used to quantify bacitracin in feed samples. These include:

Microbiological Assays: These traditional methods measure the antibiotic activity of

bacitracin against a susceptible bacterial strain.

High-Performance Liquid Chromatography (HPLC): HPLC methods offer higher specificity

and can separate bacitracin from other compounds in the feed matrix.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive

and specific method for the accurate quantification of bacitracin.

Experimental Protocols
Protocol for Assessing Feed Uniformity
Objective: To determine the uniformity of Albac® premix in a batch of animal feed by

measuring the concentration of a tracer (e.g., salt) or the active ingredient (bacitracin) in

multiple samples.

Materials:

Sample collection probes

Sterile sample bags or containers

A batch of feed mixed with Albac® premix

Analytical equipment for tracer or bacitracin analysis
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Procedure:

Sample Collection:

Collect at least 10 samples from the mixer immediately after the mixing cycle is complete.

If sampling from a horizontal mixer, collect samples from various points along its length

and at different depths.

If sampling from a vertical mixer, collect samples at different heights.

Alternatively, collect samples at regular intervals as the feed is discharged from the mixer.

Sample Preparation:

Properly label each sample.

Prepare the samples for analysis according to the requirements of the chosen analytical

method. This may involve grinding, extraction, and dilution.

Analysis:

Analyze each sample for the concentration of the tracer or bacitracin.

Perform the analysis in duplicate or triplicate for each sample to ensure accuracy.

Data Analysis:

Calculate the mean concentration of the analyte across all samples.

Calculate the standard deviation (SD) of the concentrations.

Calculate the Coefficient of Variation (CV) using the following formula: CV (%) = (Standard

Deviation / Mean) x 100

Interpretation of Results: A lower CV indicates a more uniform mix. A CV of 10% or less is

generally considered acceptable for medicated feeds.
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Visualizations
Troubleshooting Logic for Albac® Premix Non-
Uniformity
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Caption: Troubleshooting workflow for Albac® premix uniformity issues.
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Recommended Workflow for Incorporating Albac®
Premix

Intermediate Premix Preparation

Final Feed Mixing

Weigh Albac® Blend Albac® and Carrier

Weigh Carrier
(e.g., Ground Corn)

Add Intermediate PremixAdd Macro-ingredients
to Mixer Add Liquids (if any) Mix for Optimized Time Discharge Final Feed

Click to download full resolution via product page

Caption: Recommended workflow for adding Albac® to animal feed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. researchgate.net [researchgate.net]

3. feeco.com [feeco.com]

4. foodfeedfinechemicals.glatt.com [foodfeedfinechemicals.glatt.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=boV951CLEJk
https://www.researchgate.net/publication/319453350_The_effect_of_dry_granulation_on_flow_behaviour_of_pharmaceutical_powders_during_die_filling
https://feeco.com/agglomeration-pelletizing-equipment-in-agriculture/
https://foodfeedfinechemicals.glatt.com/technology-know-how/processes/agglomeration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. What is the Agglomeration Process? What You Need to Know | Tipton Mills
[tiptonmills.com]

6. balchem.com [balchem.com]

7. m.youtube.com [m.youtube.com]

8. etheses.bham.ac.uk [etheses.bham.ac.uk]

9. Ingredient Agglomeration | Prinova ® [prinovaglobal.com]

To cite this document: BenchChem. [Technical Support Center: Albac® Premix Uniformity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428439#issues-with-albac-premix-uniformity-in-
animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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